Cas no 77459-78-0 (2H-1,2-Benzothiazine-3-carboxamide,4-hydroxy-N-(5-hydroxy-2-pyridinyl)-2-methyl-, 1,1-dioxide)

• Product Name: 2H-1,2-Benzothiazine-3-carboxamide,4-hydroxy-N-(5-hydroxy-2-pyridinyl)-2-methyl-, 1,1-dioxide
• CAS No: 77459-78-0
• MF: C₁₅H₁₃N₃O₅S
• MW: 347.345822095871
• CID: 565009
• PubChem ID: 329754054
• Update Time: 2025-04-19

2H-1,2-Benzothiazine-3-carboxamide,4-hydroxy-N-(5-hydroxy-2-pyridinyl)-2-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-1,2-Benzothiazine-3-carboxamide,4-hydroxy-N-(5-hydroxy-2-pyridinyl)-2-methyl-, 1,1-dioxide
• 5'-hydroxypiroxicam
• 4-hydroxy-N-(5-hydroxypyridin-2-yl)-2-methyl-1,1-dioxo-1λ⁶,2-benzothiazine-3-carboxamide
• 5′-Hydroxypiroxicam
• 5-HYDROXYPIROXICAM
• 4-Hydroxy-N-(5-hydroxy-2-pyridyl)-2-methyl-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide
• Piroxicam-5'-hydroxy 100 microg/mL in Acetonitrile
• UNII-XBG963W8BL
• 2H-1,2-Benzothiazine-3-carboxamide, 4-hydroxy-N-(5-hydroxy-2-pyridinyl)-2-methyl-, 1,1-dioxide
• 5 inverted exclamation mark -Hydroxypiroxicam
• Piroxicam-5'-hydroxy
• 76066-11-0
• 4-hydroxy-N-(5-hydroxypyridin-2-yl)-2-methyl-1,1-dioxo-2H-1$l^{6},2-benzothiazine-3-carboxamide
• 5'-HYDROXY-PIROXICAM
• 5'-Hydroxypiroxicam, VETRANAL(TM), analytical standard
• CHEMBL1217
• DTXSID50228171
• XBG963W8BL
• 2H-1,2-Benzothiazine-3-carboxamide, 4-hydroxy-N-(5-hydroxy-2-pyridinyl)-2-methyl-, 1,1-dioxide; 5'-HydroxyPiroxicam
• NS00040599
• CHEBI:175413
• 4-hydroxy-N-(5-hydroxypyridin-2-yl)-2-methyl-2H-benzo[e][1,2]thiazine-3-carboxamide1,1-dioxide
• E72292
• WS-03101
• HYDROXY PIROXICAM METABOLITE
• 77459-78-0
• 4-hydroxy-N-(5-hydroxypyridin-2-yl)-2-methyl-1,1-dioxo-1lambda6,2-benzothiazine-3-carboxamide
• 4-Hydroxy-N-(5-hydroxypyridin-2-yl)-2-methyl-2H-benzo[e][1,2]thiazine-3-carboxamide 1,1-dioxide

• MDL： MFCD23136990
• Inchi： 1S/C15H13N3O5S/c1-18-13(15(21)17-12-7-6-9(19)8-16-12)14(20)10-4-2-3-5-11(10)24(18,22)23/h2-8,19-20H,1H3,(H,16,17,21)
• InChI Key： CCKOORANQAQKKV-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=C(C(NC2C=CC(=CN=2)O)=O)N1C)O)(=O)=O

Computed Properties

• Exact Mass: 347.05759170g/mol
• Monoisotopic Mass: 347.05759170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 128Ų

2H-1,2-Benzothiazine-3-carboxamide,4-hydroxy-N-(5-hydroxy-2-pyridinyl)-2-methyl-, 1,1-dioxide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：